N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide

• Molecular Formula: C20H21NO4S2
• Molecular Weight: 403.5 g/mol
• IUPAC Name: N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)-N-thiophen-2-ylsulfonylbutanamide
• InChI: InChI=1S/C20H21NO4S2/c1-2-6-19(22)21(27(23,24)20-9-5-12-26-20)14-10-11-18-16(13-14)15-7-3-4-8-17(15)25-18/h5,9-13H,2-4,6-8H2,1H3
• InChI Key: JGAKPWFIJFLSCM-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC2=C(C=C1)OC3=C2CCCC3)S(=O)(=O)C4=CC=CS4

Description

N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide, also known as TDB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and chemistry. TDB belongs to the family of small molecules that can modulate the immune system and has been shown to have promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide involves its interaction with specific receptors in the body. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been shown to activate the CD1d receptor, which is expressed on the surface of natural killer T cells. This activation leads to the production of cytokines, which are signaling molecules that play a critical role in the immune response.
Biochemical and Physiological Effects:
N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been shown to have several biochemical and physiological effects, including the activation of natural killer T cells, the production of cytokines, and the modulation of the immune response. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has also been shown to have anti-inflammatory properties and to regulate lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide in lab experiments is its ability to activate natural killer T cells, which can be useful for studying the immune system. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide also has anti-inflammatory properties, making it a potential candidate for studying inflammatory diseases. However, one limitation of using N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide in lab experiments is its potential toxicity, which can affect the accuracy of the results.

Future Directions

There are several future directions for the study of N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide, including its potential use in cancer immunotherapy, the development of new compounds based on N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide, and the study of its effects on lipid metabolism. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has also been studied for its potential use in treating metabolic disorders such as obesity and diabetes. Further research is needed to fully understand the potential applications of N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide in these fields.

Synthesis Methods

The synthesis of N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide involves several steps, including the preparation of starting materials and the reaction of these materials under specific conditions. The most common method for synthesizing N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide involves the reaction of 2,3-dibromothiophene with 2-aminobenzophenone in the presence of a palladium catalyst. This reaction produces the intermediate compound, which is then further reacted with butanoyl chloride and sodium sulfinate to form N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide.

Scientific Research Applications

N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been studied extensively for its potential applications in various fields, including immunology, pharmacology, and chemistry. In immunology, N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been shown to activate natural killer T cells, which are a type of immune cell that plays a critical role in the immune response. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has also been studied for its potential use in cancer immunotherapy due to its ability to activate the immune system against cancer cells.
In pharmacology, N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and multiple sclerosis. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has also been studied for its potential use in treating metabolic disorders such as obesity and diabetes.
In chemistry, N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been studied for its potential use as a building block for the synthesis of other compounds. N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl-N-(thien-2-ylsulfonyl)butanamide has been shown to be a versatile building block that can be used to synthesize a wide range of compounds with various properties.